Cas no 5467-94-7 (Benzoic Acid Dicyano-Phenyl-Methyl Ester)

Benzoic Acid Dicyano-Phenyl-Methyl Ester is a specialized organic compound featuring a benzoate ester core functionalized with dicyano and phenyl-methyl substituents. This structure imparts unique reactivity and stability, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. The presence of cyano groups enhances its electrophilic character, facilitating nucleophilic addition reactions, while the ester moiety offers versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong bases. Suitable for research and industrial use, it demonstrates high purity and compatibility with diverse reaction conditions.
Benzoic Acid Dicyano-Phenyl-Methyl Ester structure
5467-94-7 structure
Product name:Benzoic Acid Dicyano-Phenyl-Methyl Ester
CAS No:5467-94-7
MF:C16H10N2O2
MW:262.262803554535
CID:370281
PubChem ID:79600

Benzoic Acid Dicyano-Phenyl-Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-(benzoyloxy)-2-phenyl-
    • [dicyano(phenyl)methyl] benzoate
    • alpha,alpha-dicyanobenzyl benzoate
    • dicyano(phenyl)methyl benzoate
    • NS00044163
    • NSC25424
    • AKOS024342553
    • EINECS 226-782-5
    • DTXSID60203131
    • ZVSMJEBFSMHOPE-UHFFFAOYSA-N
    • 2-BENZOYLOXY-2-PHENYLMALONO-NITRILE
    • Dicyano(phenyl)methyl benzoate #
    • Tartrononitrile, phenyl-, benzoate
    • NSC 25424
    • NSC-25424
    • Tartrononitrile, phenyl-, benzoate (ester)
    • 2-Benzoyloxy-2-phenylmalononitrile
    • SCHEMBL8071064
    • 5467-94-7
    • Propanedinitrile, (benzoyloxy)phenyl-
    • Benzoic Acid Dicyano-Phenyl-Methyl Ester
    • Inchi: InChI=1S/C16H10N2O2/c17-11-16(12-18,14-9-5-2-6-10-14)20-15(19)13-7-3-1-4-8-13/h1-10H
    • InChI Key: ZVSMJEBFSMHOPE-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=O)OC(C#N)(C#N)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 262.0743
  • Monoisotopic Mass: 262.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 73.9A^2

Experimental Properties

  • Density: 1.256
  • Boiling Point: 452.3°Cat760mmHg
  • Flash Point: 197.3°C
  • Refractive Index: 1.597
  • PSA: 73.88

Benzoic Acid Dicyano-Phenyl-Methyl Ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B203970-250mg
Benzoic Acid Dicyano-Phenyl-Methyl Ester
5467-94-7
250mg
$ 70.00 2022-06-07
TRC
B203970-500mg
Benzoic Acid Dicyano-Phenyl-Methyl Ester
5467-94-7
500mg
$ 95.00 2022-06-07
TRC
B203970-2.5g
Benzoic Acid Dicyano-Phenyl-Methyl Ester
5467-94-7
2.5g
$ 365.00 2022-06-07

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